Cas no 989-23-1 (Deoxylimonin)

Deoxylimonin structure
Deoxylimonin structure
Product Name:Deoxylimonin
CAS No:989-23-1
MF:C26H30O7
MW:454.512208461761
CID:812166
PubChem ID:100026
Update Time:2025-04-19

Deoxylimonin Chemical and Physical Properties

Names and Identifiers

    • 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octahydro-1,1,8a,12b-tetramethyl-,(2aS,6aR,6bR,8aR,9R,12bR,14aR)- (9CI)
    • 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octah
    • DEOXYLIMONIN
    • DESOXYLIMONIN
    • AI3-37933
    • NSC 314317
    • CHEBI:168480
    • NSC314317
    • 18-(uran-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
    • 18-(furan-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
    • DTXSID20912999
    • Limonoic acid, 14,15-deepoxy-14,15-dehydro-, di-delta-lactone
    • 989-23-1
    • NS00015861
    • 1-(Furan-3-yl)-4b,7,7,14a-tetramethyl-6a,7,12b,13,14,14a-hexahydro-1H,8aH,12H-pyrano[4'',3'':2',3']furo[3',4':5,6]naphtho[2,1-c]pyran-3,5,10(4bH,6H,9H)-trione
    • NSC-314317
    • XD161699
    • DA-72667
    • Deoxylimonin
    • Inchi： 1S/C26H30O7/c1-23(2)16-9-18(27)25(4)15(26(16)13-31-20(28)11-19(26)33-23)5-7-24(3)17(25)10-21(29)32-22(24)14-6-8-30-12-14/h6,8,10,12,15-16,19,22H,5,7,9,11,13H2,1-4H3
    • InChI Key： QUTATOGBENCRSS-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C2CC(C3(C)C4=CC(=O)OC(C5=COC=C5)C4(C)CCC3C32COC(CC13)=O)=O

Computed Properties

  • Exact Mass: 454.19915329 g/mol
  • Monoisotopic Mass: 454.19915329 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 968
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 454.5
  • XLogP3: 2.2
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • Melting Point: 323-325°C

Deoxylimonin Pricemore >>

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 989-23-1 99.51%
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Deoxylimonin Suppliers

Amadis Chemical Company Limited
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(CAS:989-23-1)Deoxylimonin
Order Number:A1042615
Stock Status:in Stock
Quantity:5mg/10mg/25mg/1ml
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:13
Price ($):214.0/317.0/535.0/333.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:989-23-1)Deoxylimonin
A1042615
Purity:99%/99%/99%/99%
Quantity:5mg/10mg/25mg/1ml
Price ($):214.0/317.0/535.0/333.0
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